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Compound of Interest

Mca-SEVKMDAEFRK(Dnp)RR-
NH2

Cat. No.: B12382480

Compound Name:

Essential Safety and Handling Guide for Mca-
SEVKMDAEFRK(Dnp)RR-NH2

This guide provides crucial safety and logistical information for the handling and disposal of the
fluorogenic peptide substrate, Mca-SEVKMDAEFRK(Dnp)RR-NH2, tailored for researchers,
scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Mca-SEVKMDAEFRK(Dnp)RR-NH2 is not
readily available, data from similar Mca and Dnp-containing compounds suggest that it should
be handled with care. The compound is a solid and potential hazards include irritation of the
eyes, skin, and respiratory tract.[1] The following PPE is mandatory to minimize exposure.
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Personal Protective Equipment (PPE) Specifications and Purpose

) Chemical safety goggles or a face shield to
Eye Protection . .
protect against dust particles and splashes.

) Nitrile gloves. Inspect gloves prior to use and
Hand Protection _ _
dispose of them properly after handling.

] A lab coat should be worn at all times. Ensure it
Body Protection ) ) )
is buttoned to provide maximum coverage.

For operations that may generate dust, use a
Respiratory Protection NIOSH-approved respirator with a particulate

filter.

Handling and Storage

Proper handling and storage are vital to maintain the integrity of the compound and ensure
laboratory safety.

Storage:
e Upon receipt, store the compound at -20°C for long-term stability.[2][3]

e The product is typically shipped with polar packs to maintain a cool temperature during
transit.[4]

Handling:

e Handle the compound in a well-ventilated area, preferably within a chemical fume hood to
avoid inhalation of any dust.[1]

e Avoid direct contact with skin, eyes, and clothing.[1]
e Prevent the formation of dust and aerosols during handling.[1]

¢ The compound is soluble in DMSO.[2] Prepare solutions in a fume hood.

Experimental Workflow
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The following diagram outlines the standard workflow for using Mca-
SEVKMDAEFRK(Dnp)RR-NH2 in a typical enzyme activity assay. This peptide is a fluorogenic
substrate used to measure the activity of enzymes like BACE-1 and thimet oligopeptidase.[4]
Upon cleavage, the 7-methoxycoumarin (Mca) group is separated from the 2,4-dinitrophenyl
(Dnp) quencher, resulting in an increase in fluorescence.[3][4]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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